Cas no 87-88-7 (Chloranilic acid)

Chloranilic acid (2,5-dichloro-3,6-dihydroxy-1,4-benzoquinone) is a versatile organic compound widely used as a reagent in analytical and coordination chemistry. Its key advantages include its strong chelating properties, forming stable complexes with various metal ions, making it valuable for spectrophotometric determination of metals like calcium, magnesium, and rare earth elements. The compound exhibits distinct colorimetric changes upon complexation, enabling precise quantitative analysis. Additionally, its high purity and stability under standard conditions ensure reliable performance in laboratory applications. Chloranilic acid is also employed in organic synthesis and as a redox-active material in electrochemical studies. Its well-defined reactivity and consistent results make it a preferred choice for research and industrial applications.
Chloranilic acid structure
Chloranilic acid structure
Product Name:Chloranilic acid
CAS No:87-88-7
MF:C6H2Cl2O4
MW:208.98368024826
MDL:MFCD00001596
CID:81741
PubChem ID:24893029
Update Time:2025-08-05

Chloranilic acid Chemical and Physical Properties

Names and Identifiers

    • Chloranilic acid
    • 2,5-Dichloro-3,6-dihydroxy-1,4-benzoquinone
    • CHLORANILIC
    • 2.5-dichloro-3.6-dihydroxy-1,4-benzoquinone
    • p-chloranilicacid
    • 2,5-Dichloro-3,6-dihydroxy-2,5-cyclohexadiene-1,4-dione
    • NSC 6108
    • NSC 97383
    • 2,5-Dichloro-3,6-dihydroxy-p-benzoquinone
    • 2,5-Dichloro-3,6-dihydroxy-p-quinone
    • 4-dione, 2,5-dichloro-3,6-dihydroxy-5-cyclohexadiene-1
    • 2,5-Dichloro-3,6-dihydroxy-1,4-quinone
    • 2,5-Dihydroxy-3,6-dichloro-1,4-benzoquinone
    • 2,5-Dihydroxy-3,6-dichlorobenzoquinone
    • 3,6-Dichloro-2,5-dihydroxy-1,4-benzoquinone
    • 2,5-Dichloro-3,6-dihydroxy-2,5-cyclohexadiene-1,4-dione (ACI)
    • p-Benzoquinone, 2,5-dichloro-3,6-dihydroxy- (6CI, 8CI)
    • Quinone, 2,5-dichloro-3,6-dihydroxy- (4CI)
    • 3,6-Dichloro-2,5-dihydroxybenzoquinone
    • p-Chloranilic acid
    • MDL: MFCD00001596
    • Inchi: 1S/C6H2Cl2O4/c7-1-3(9)5(11)2(8)6(12)4(1)10/h9,12H
    • InChI Key: IPPWILKGXFOXHO-UHFFFAOYSA-N
    • SMILES: O=C1C(O)=C(Cl)C(=O)C(O)=C1Cl
    • BRN: 1875040

Computed Properties

  • Exact Mass: 207.93300
  • Monoisotopic Mass: 207.933014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Red crystal. It can sublime. It is quite strong dibasic acid
  • Density: 1.93
  • Melting Point: ≥300 °C (lit.)
  • Boiling Point: 300.11°C (rough estimate)
  • Flash Point: 135.4 ºC
  • Refractive Index: 1.4570 (estimate)
  • Water Partition Coefficient: Soluble in hot water and methanol. Insoluble in organic solvents.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 74.60000
  • LogP: 1.15500
  • Merck: 2079
  • Solubility: Soluble in ethanol and hot alkali, slightly soluble in water and ether

Chloranilic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:DK4005000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Risk Phrases:R36/37/38

Chloranilic acid Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Chloranilic acid Pricemore >>

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Chloranilic acid Production Method

Production Method 1

Reaction Conditions
Reference
Chlorinated benzo-1,2-quinones: an example of chemical transformation of toxicants during tests with aquatic organisms
Remberger, M.; et al, Ecotoxicology and Environmental Safety, 1991, 22(3), 320-36

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide
Reference
3,6-Dichlorobenzene-1,2,4,5-tetraol
Aitken, R. Alan; et al, Molbank, 2022, 2022(3),

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Water Catalysts: 4-Methoxypyridine N-oxide Solvents: Acetonitrile ,  Water ;  rt
Reference
Catalytic activity of heteroaromatic N-oxides in the hydrolysis of 2,3,5,6-tetrachloro-p-benzoquinone
Ryzhakov, A. V.; et al, Russian Journal of General Chemistry, 2006, 76(1), 126-128

Production Method 4

Reaction Conditions
1.1 Solvents: Water ;  1 h, pH 7.4, 37 °C
Reference
An unexpected new pathway for nitroxide radical production via more reactive nitrogen-centered amidyl radical intermediate during detoxification of the carcinogenic halogenated quinones by N-alkyl hydroxamic acids
Zhu, Ben-Zhan; et al, Free Radical Biology & Medicine, 2020, 146, 150-159

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Methanol ;  0 °C; 30 min, 0 °C
2.1 Solvents: Water ;  1 h, pH 7.4, 37 °C
Reference
An unexpected new pathway for nitroxide radical production via more reactive nitrogen-centered amidyl radical intermediate during detoxification of the carcinogenic halogenated quinones by N-alkyl hydroxamic acids
Zhu, Ben-Zhan; et al, Free Radical Biology & Medicine, 2020, 146, 150-159

Chloranilic acid Raw materials

Chloranilic acid Preparation Products

Chloranilic acid Suppliers

Amadis Chemical Company Limited
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(CAS:87-88-7)Chloranilic acid
Order Number:A855718
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
Price ($):462.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:87-88-7)氯醌酸 、氯冉酸
Order Number:LE2468882
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
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Additional information on Chloranilic acid

Chloranilic acid (CAS No. 87-88-7): Chemical Profile and Recent Applications

Chloranilic acid, chemically known as 2,4-dichlorobenzoic acid, is a significant compound in the field of organic chemistry and pharmaceutical research. With a molecular formula of C₆H₃Cl₂O₄, this aromatic carboxylic acid derivative has garnered considerable attention due to its versatile applications in synthesis and as an intermediate in various chemical processes. The compound's unique structure, featuring two chlorine substituents on a benzoic acid backbone, imparts distinct reactivity that makes it valuable in multiple industrial and research settings.

The CAS No. 87-88-7 identifier firmly establishes its chemical identity and distinguishes it from other related compounds. This numerical code ensures precise referencing in scientific literature, patents, and regulatory documents, facilitating accurate communication among researchers and industry professionals. The compound's stability under standard conditions and its solubility in polar organic solvents enhance its utility in both laboratory-scale reactions and large-scale manufacturing processes.

Recent advancements in the utilization of Chloranilic acid have highlighted its role in the development of novel pharmaceuticals and agrochemicals. Its derivatives have been explored as intermediates in synthesizing active pharmaceutical ingredients (APIs) that exhibit potent biological activities. For instance, studies have demonstrated its incorporation into heterocyclic frameworks, which are known for their pharmacological properties. These findings underscore the compound's potential as a building block in medicinal chemistry.

In the realm of material science, Chloranilic acid has been investigated for its contributions to the development of advanced polymers and coatings. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for creating functional materials with tailored properties. Researchers have leveraged its structural features to design polymers that exhibit enhanced thermal stability and mechanical strength, which are critical for high-performance applications.

The environmental chemistry perspective on Chloranilic acid also reveals intriguing insights. Studies have examined its degradation pathways under various environmental conditions, providing valuable data for assessing its ecological impact. Additionally, the compound has been scrutinized for its role in catalytic processes that aim to minimize waste and improve efficiency in chemical synthesis. Such efforts align with global initiatives to promote sustainable chemistry practices.

From an industrial standpoint, the production and application of Chloranilic acid are optimized through continuous process improvements. Manufacturers have developed efficient synthetic routes that enhance yield while reducing byproduct formation. These innovations not only lower production costs but also contribute to greener manufacturing practices by minimizing environmental footprint.

The intersection of Chloranilic acid with biotechnology has opened new avenues for research. Researchers are exploring its potential as a substrate for enzymatic reactions, where it serves as a precursor for more complex molecules. Such applications could revolutionize bioprocessing by enabling the production of high-value compounds through enzymatically controlled pathways.

Future prospects for Chloranilic acid include its integration into emerging fields such as nanotechnology and renewable energy solutions. Its unique chemical properties make it a promising candidate for developing novel materials that could enhance energy storage devices or serve as catalysts in energy conversion systems. As research progresses, the compound's versatility is likely to unlock even more innovative applications across diverse scientific disciplines.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:87-88-7)Chloranilic acid
A855718
Purity:99%
Quantity:500g
Price ($):462.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87-88-7)氯醌酸 、氯冉酸
LE2468882
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email